Cas no 81311-83-3 (Cyclohexyl(4-methylphenyl)acetonitrile)

• Product Name: Cyclohexyl(4-methylphenyl)acetonitrile
• CAS No: 81311-83-3
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 5725563
• PubChem ID: 14493404
• Update Time: 2025-09-18

Cyclohexyl(4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 81311-83-3
• 2-cyclohexyl-2-(4-methylphenyl)acetonitrile
• AKOS015947849
• 2-Cyclohexyl-2-(p-tolyl)acetonitrile
• Cyclohexyl(4-methylphenyl)acetonitrile
• MFCD16308673
• AS-871/43478047

• MDL： MFCD16308673
• Inchi： 1S/C15H19N/c1-12-7-9-14(10-8-12)15(11-16)13-5-3-2-4-6-13/h7-10,13,15H,2-6H2,1H3
• InChI Key： LPGDMHZKVSCFBC-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC(C)=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids